Cas no 62507-47-5 (Methanone, (3-methoxyphenyl)(4-nitrophenyl)-)

• Product Name: Methanone, (3-methoxyphenyl)(4-nitrophenyl)-
• CAS No: 62507-47-5
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 442330
• PubChem ID: 24851048
• Update Time: 2025-04-19

Methanone, (3-methoxyphenyl)(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-methoxyphenyl)(4-nitrophenyl)-
• (3-methoxyphenyl)-(4-nitrophenyl)methanone
• DTXSID70647709
• (3-Methoxyphenyl)(4-nitrophenyl)methanone
• 62507-47-5

• Inchi： 1S/C14H11NO4/c1-19-13-4-2-3-11(9-13)14(16)10-5-7-12(8-6-10)15(17)18/h2-9H,1H3
• InChI Key： LLBPXWMMNBOWBP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.06883
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44